Cas no 1447962-50-6 (Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine)

• Product Name: Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine
• CAS No: 1447962-50-6
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5219179
• Update Time: 2025-06-10

Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine Chemical and Physical Properties

Names and Identifiers

• Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine
• 4-Cyclopentapyrazolamine, 1,4,5,6-tetrahydro-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C12H19N3O/c1-13-11-2-3-12-10(11)8-14-15(12)9-4-6-16-7-5-9/h8-9,11,13H,2-7H2,1H3
• InChI Key： YZBYINKFFJAPIC-UHFFFAOYSA-N
• SMILES： N1=CC2C(NC)CCC=2N1C1CCOCC1

Additional information on Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine

Comprehensive Overview of Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine (CAS No. 1447962-50-6)

The compound Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine (CAS No. 1447962-50-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, combining a tetrahydro-pyran ring with a cyclopentapyrazole core, further modified by a methylamine group. This combination of functional groups makes it a versatile candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine has surged, driven by the need for innovative therapeutic agents. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged to target specific enzymes or receptors. The presence of both tetrahydro-pyran and cyclopentapyrazole moieties suggests possible interactions with biological systems, making it a subject of intense study in medicinal chemistry.

One of the key reasons for the growing popularity of this compound is its relevance to current trends in small-molecule drug discovery. With the rise of personalized medicine and targeted therapies, molecules like Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine offer a promising avenue for developing treatments with fewer side effects and higher efficacy. Its structural features align with the search for selective kinase inhibitors and GPCR modulators, which are hot topics in pharmaceutical research today.

From a synthetic chemistry perspective, the preparation of Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine involves multi-step organic transformations, often requiring precise control over reaction conditions. The tetrahydro-pyran ring, for instance, is typically introduced through cyclization or substitution reactions, while the cyclopentapyrazole core is built using cycloaddition or condensation strategies. These synthetic challenges have spurred innovations in green chemistry and catalytic methods, addressing broader concerns about sustainability in chemical manufacturing.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The tetrahydro-pyran moiety is a common feature in many CNS-active drugs due to its ability to enhance blood-brain barrier penetration. Combined with the cyclopentapyrazole group, which is known for its neuroprotective properties, Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine could be a valuable lead compound for treating neurological disorders such as Alzheimer's disease or Parkinson's disease.

In addition to its pharmaceutical applications, this compound has also attracted attention in material science. The rigid yet flexible structure of the cyclopentapyrazole ring, coupled with the tetrahydro-pyran group's stability, makes it a potential building block for advanced polymers or liquid crystals. Researchers are exploring its use in organic electronics and sensor technologies, where its unique electronic properties could be harnessed for innovative devices.

The safety and toxicological profile of Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine (CAS No. 1447962-50-6) is another critical aspect under investigation. Preliminary studies suggest that it exhibits favorable pharmacokinetic properties, but comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies are still ongoing. These evaluations are essential for determining its suitability as a drug candidate and ensuring compliance with regulatory standards.

As the scientific community continues to explore the potential of Methyl-[1-(tetrahydro-pyran-4-yl)-1,4,5,6-tetrahydro-cyclopentapyrazol-4-yl]-amine, its significance in both academic and industrial research is expected to grow. Whether as a therapeutic agent, a chemical probe, or a material precursor, this compound exemplifies the intersection of chemistry, biology, and technology. Its development underscores the importance of interdisciplinary collaboration in advancing scientific knowledge and addressing global health challenges.